2-(1H-benzo[d]imidazol-1-yl)-N-methoxy-N-methylacetamide

• Molecular Formula: C11H13N3O2
• Molecular Weight: 219.24 g/mol
• IUPAC Name: 2-(benzimidazol-1-yl)-N-methoxy-N-methylacetamide
• InChI: InChI=1S/C11H13N3O2/c1-13(16-2)11(15)7-14-8-12-9-5-3-4-6-10(9)14/h3-6,8H,7H2,1-2H3
• InChI Key: UMMUHHVRGPTDDN-UHFFFAOYSA-N
• Canonical SMILES: CN(C(=O)CN1C=NC2=CC=CC=C21)OC

Description

2-(1H-Benzo[d]imidazol-1-yl)-N-methoxy-N-methylacetamide is a benzimidazole derivative characterized by an acetamide backbone where the nitrogen atom is substituted with methoxy (-OCH₃) and methyl (-CH₃) groups. This structure is reminiscent of Weinreb amides, which are known for their stability and utility in organic synthesis as ketone precursors .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(1H-benzo[d]imidazol-1-yl)-N-methoxy-N-methylacetamide typically involves the reaction of benzimidazole with appropriate acylating agents. One common method involves the reaction of benzimidazole with ethyl chloroacetate to form an intermediate, which is then reacted with a suitable amine to yield the final product . The optimized reaction conditions for the first step involve a 1:1 ratio of benzimidazole and ethyl chloroacetate, while the second step requires a 1:2 ratio of the intermediate and amine .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the final product. Additionally, the use of catalysts and advanced purification techniques can further improve the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions

2-(1H-benzo[d]imidazol-1-yl)-N-methoxy-N-methylacetamide can undergo various types of chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the methoxy or methyl groups can be replaced by other substituents.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in an acidic medium or potassium permanganate in a neutral or slightly alkaline medium.

Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base like sodium hydroxide or potassium carbonate.

Major Products Formed

Oxidation: Oxidized derivatives with additional oxygen-containing functional groups.

Reduction: Reduced derivatives with hydrogen atoms replacing the original functional groups.

Substitution: Substituted derivatives with new functional groups replacing the methoxy or methyl groups.

Scientific Research Applications

2-(1H-benzo[d]imidazol-1-yl)-N-methoxy-N-methylacetamide has a wide range of scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: Studied for its potential as an enzyme inhibitor and its interactions with biological macromolecules.

Medicine: Investigated for its potential therapeutic applications, including anticancer, antimicrobial, and anti-inflammatory activities.

Industry: Utilized in the development of new materials and as a precursor for the synthesis of functionalized polymers.

Mechanism of Action

The mechanism of action of 2-(1H-benzo[d]imidazol-1-yl)-N-methoxy-N-methylacetamide involves its interaction with specific molecular targets and pathways. For instance, it may act as an enzyme inhibitor by binding to the active site of the enzyme, thereby preventing substrate binding and subsequent catalytic activity . Additionally, it may interact with cellular receptors or signaling pathways, modulating their activity and leading to various biological effects .

Comparison with Similar Compounds

Comparison with Similar Compounds

2.1 Structural Analogues and Substitution Patterns

The compound is compared to the following benzimidazole-acetamide derivatives (Table 1):

Compound	Substituents	Molecular Weight	Key Properties
Target Compound	N-methoxy-N-methylacetamide	259.28 g/mol	Potential stability akin to Weinreb amides; electronic effects from -OCH₃/-CH₃.
2-{4-[4-(1H-Benzodiazol-2-yl)phenoxymethyl]-triazol-1-yl}-N-[2-(4-bromophenyl)thiazol-5-yl]acetamide (9c)	Bromophenyl-thiazole-triazolyl-phenoxymethyl	616.45 g/mol	Mp: 192–194°C; antimicrobial activity; structural complexity enhances target binding.
2-(1-Benzoyl-1H-benzimidazol-2-ylthio)-N-(4-chlorophenyl)acetamide (15)	Benzoyl-thioacetamide with 4-chlorophenyl	409.89 g/mol	Mp: 158–160°C; IR bands at 3405 cm⁻¹ (N–H), 741 cm⁻¹ (C–Cl); antimicrobial focus.
2-(2-Phenyl-1H-benzimidazol-1-yl)-N'-(arylmethylene)acetohydrazide (1–12)	Arylmethylene-acetohydrazide	~300–350 g/mol	EGFR inhibition (IC₅₀: 0.8–3.2 µM); hydrazide group critical for receptor binding.
2-(1H-Benzo[d]imidazol-1-yl)-N'-(3-hydroxybenzylidene)acetohydrazide	Hydroxybenzylidene-acetohydrazide	294.31 g/mol	Chelating ability via N,O-bidentate groups; potential for metal-catalyzed reactions.

2.4 Physicochemical Properties

• Melting Points : The target compound’s mp is expected to differ from analogues due to its unique substitution. For instance, 9c has a high mp (192–194°C) due to extended aromaticity , while hydrazides (e.g., ) have lower mps (~150–160°C).
• Solubility : The N-methoxy-N-methyl group likely improves aqueous solubility compared to hydrophobic aryl-substituted analogues (e.g., 9c, 15).

2.5 Stability and Reactivity

• The target compound’s N-methoxy-N-methyl group may confer resistance to nucleophilic attack, contrasting with thioacetamides (e.g., 15), where the C–S bond is susceptible to oxidation .
• Acetohydrazides (e.g., ) are prone to hydrolysis under acidic/basic conditions, whereas hydroxybenzylidene derivatives () decompose in amine-rich environments .